(1S*,5R*)-3-(6-methyl-2-propyl-4-pyrimidinyl)-6-(2-pyridinylmethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one

• IUPAC Name: (1S,5R)-3-(6-methyl-2-propylpyrimidin-4-yl)-6-(pyridin-2-ylmethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one
• InChI: InChI=1S/C21H27N5O/c1-3-6-19-23-15(2)11-20(24-19)25-12-16-8-9-18(14-25)26(21(16)27)13-17-7-4-5-10-22-17/h4-5,7,10-11,16,18H,3,6,8-9,12-14H2,1-2H3/t16-,18+/m0/s1
• InChI Key: GGYNERFUVVJQQV-FUHWJXTLSA-N
• Canonical SMILES: CCCC1=NC(=CC(=N1)N2CC3CCC(C2)N(C3=O)CC4=CC=CC=N4)C
• Isomeric SMILES: CCCC1=NC(=CC(=N1)N2C[C@@H]3CC[C@H](C2)N(C3=O)CC4=CC=CC=N4)C
• Molecular Formula: C21H27N5O
• Molecular Weight: 365.5 g/mol

Description

(1S*,5R*)-3-(6-methyl-2-propyl-4-pyrimidinyl)-6-(2-pyridinylmethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one is a useful research compound. Its molecular formula is C21H27N5O and its molecular weight is 365.5 g/mol. The purity is usually 95%.
The exact mass of the compound (1S*,5R*)-3-(6-methyl-2-propyl-4-pyrimidinyl)-6-(2-pyridinylmethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one is 365.22156050 g/mol and the complexity rating of the compound is 515. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality (1S*,5R*)-3-(6-methyl-2-propyl-4-pyrimidinyl)-6-(2-pyridinylmethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1S*,5R*)-3-(6-methyl-2-propyl-4-pyrimidinyl)-6-(2-pyridinylmethyl)-3,6-diazabicyclo[3.2.2]nonan-7-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Compounds within the diazabicyclo[3.2.2]nonane class, such as the one mentioned, are often subjects of synthetic chemistry studies aimed at exploring novel synthetic pathways or improving existing methods. For instance, research has focused on the diastereoselective synthesis of bicyclic gamma-lactams through ring expansion of monocyclic beta-lactams, highlighting the chemical versatility and potential of diazabicyclo compounds in creating complex molecular structures (Dekeukeleire, D’hooghe, & De Kimpe, 2009).

Pharmacological Applications

Some diazabicyclo[3.2.2]nonane derivatives have been investigated for their potential pharmacological applications. For example, the discovery of 4-(5-methyloxazolo[4,5-b]pyridin-2-yl)-1,4-diazabicyclo[3.2.2]nonane (CP-810,123) as an alpha 7 nicotinic acetylcholine receptor agonist suggests potential therapeutic applications for cognitive disorders in conditions such as schizophrenia and Alzheimer's disease (O’Donnell et al., 2010).

Coordination Chemistry

The coordination chemistry of hexadentate picolinic acid-based bispidine ligands, including derivatives of diazabicyclo compounds, has been explored to understand their binding with various metal ions. Such studies contribute to the development of new materials and catalysts, demonstrating the broad applicability of these compounds in chemistry (Comba et al., 2016).